Cas no 1250883-73-8 (tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate)

• Product Name: tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate
• CAS No: 1250883-73-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 3166470
• PubChem ID: 55280373
• Update Time: 2025-06-11

tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate
• (1R)-1-(Boc-amino)-3-azabicyclo[3.1.0]hexane
• CS-0054723
• PB21486
• (R)-1-(BOC-AMINO)-3-AZABICYCLO[3.1.0]HEXANE
• P12612
• 1250883-73-8
• AKOS006335945
• AS-73265
• Carbamic acid, N-(1R)-3-azabicyclo[3.1.0]hex-1-yl-, 1,1-dimethylethyl ester

• MDL： MFCD17016436
• Inchi： 1S/C10H18N2O2/c1-9(2,3)14-8(13)12-10-4-7(10)5-11-6-10/h7,11H,4-6H2,1-3H3,(H,12,13)/t7?,10-/m0/s1
• InChI Key： IJHTZGBRXSYOMG-MHPPCMCBSA-N
• SMILES： O(C(C)(C)C)C(N[C@@]12CNCC1C2)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate

Professional Introduction to tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate (CAS No. 1250883-73-8)

tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1250883-73-8, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The unique structural framework of this compound, featuring a (1R)-3-azabicyclo[3.1.0]hexan-1-yl side chain, contributes to its distinct chemical and pharmacological properties, making it a subject of considerable interest in contemporary research.

The (1R)-3-azabicyclo[3.1.0]hexan-1-yl moiety is a key structural feature that imparts specific stereochemical and electronic characteristics to the molecule. This bicyclic amine structure is derived from azabicycloalkanes, which are known for their potential in modulating biological pathways by interacting with specific target proteins or enzymes. The rigid three-membered nitrogen-containing ring enhances the compound's binding affinity and selectivity, a crucial factor in drug design. Such structural motifs have been increasingly explored in recent years for their role in developing novel therapeutic agents that exhibit improved efficacy and reduced side effects compared to traditional small-molecule drugs.

In the realm of pharmaceutical research, tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate has garnered attention as a potential scaffold for the development of new drugs targeting various diseases, including neurological disorders and inflammatory conditions. The tert-butyl group, a common protecting group in organic synthesis, provides stability to the molecule while allowing for further functionalization through selective chemical reactions. This dual functionality makes the compound valuable in medicinal chemistry pipelines where precise control over reactivity and selectivity is essential.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate and biological targets. Studies have demonstrated that the compound can engage with specific binding pockets on enzymes or receptors, modulating their activity in a way that may lead to therapeutic benefits. For instance, preliminary computational studies suggest that this carbamate derivative could interact with enzymes involved in pain signaling pathways, potentially offering a new approach to managing chronic pain conditions.

The synthesis of tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate presents unique challenges due to its complex stereochemistry and the need for precise control over reaction conditions to achieve high enantiomeric purity. However, modern synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have made significant strides in addressing these challenges. These advancements not only improve the efficiency of producing the compound but also enhance its suitability for preclinical and clinical development.

From a regulatory perspective, compounds like tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yl]carbamate must undergo rigorous testing to ensure safety and efficacy before they can be considered for therapeutic use. Current research efforts are focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential toxicity profiles. These studies are essential for determining appropriate dosing regimens and identifying any adverse effects that may need to be managed.

The role of CAS No. 1250883-73-8 in this context is not merely as an identifier but as a reference point for researchers investigating its chemical behavior and biological activity. The CAS system provides a standardized way of classifying chemical substances, ensuring consistency across scientific literature and databases. This standardization is critical for collaborative research efforts where multiple laboratories may be studying different aspects of the same compound.

In conclusion, tert-butyl N-[(1R)-3-azabicyclo[3.1.0]hexan-1-yI}carbamate (CAS No. 1250883- 73- 8) represents an exciting avenue for pharmaceutical innovation due to its unique structural features and potential biological activities. The ongoing research into this compound underscores the importance of exploring novel molecular scaffolds in drug discovery efforts. As scientific understanding continues to evolve, the applications of such specialized chemicals are likely to expand, offering new hope for addressing complex medical challenges.